
Spectroscopic Properties of Bacterioruberin: An
In-Depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bacterioruberin

Cat. No.: B1237277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bacterioruberin, a C50 carotenoid, is the primary pigment responsible for the characteristic

red-orange coloration of many halophilic archaea.[1][2][3] Its unique structure, featuring a long

C50 isoprenoid backbone with 13 conjugated double bonds and four hydroxyl groups, imparts

significant antioxidant properties, making it a molecule of great interest for pharmaceutical and

nutraceutical applications.[2][3][4][5] This technical guide provides a comprehensive overview

of the spectroscopic properties of bacterioruberin, offering a foundational understanding for

researchers and professionals involved in its study and application.

Core Spectroscopic Data
The spectroscopic signature of bacterioruberin is key to its identification and quantification.

The following tables summarize the core quantitative data from various spectroscopic

techniques.

Table 1: UV-Visible Absorption Spectroscopy Data
The UV-Visible spectrum of bacterioruberin is characterized by a distinctive three-fingered

absorption profile in the blue-green region of the electromagnetic spectrum.[6] The exact peak

positions can vary slightly depending on the solvent used for extraction and analysis.
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Solvent
System

λmax 1
(nm)

λmax 2
(nm)

λmax 3
(nm)

Additional
Peaks (nm)

Reference(s
)

Acetone 468 495 530 - [6]

Acetone

Mixture
469 494 526

370, 385 (cis

peaks)
[7]

Methanol 466 495 528 - [7]

Methanolic

Extract
467 494 527

369, 387 (cis

peaks)
[8]

Pigment

Extracts
460 490 520 - [9]

Table 2: Raman Spectroscopy Data
Resonance Raman spectroscopy is a powerful tool for the in-situ analysis of carotenoids like

bacterioruberin, even at low concentrations.[10] The characteristic peaks correspond to

specific vibrational modes within the polyene chain.

Vibrational Mode
Wavenumber
(cm⁻¹) - H.
marismortui

Wavenumber
(cm⁻¹) - H.
salinarum

Reference(s)

C=C stretching (ν₁) 1520 1505, 1509 [6][10][11]

C-C stretching (ν₂) 1163 1152, 1151 [6][10][11]

C=CH in-plane

rocking
1010 1000 [6][10][11]

Table 3: Mass Spectrometry Data
Mass spectrometry is crucial for confirming the molecular weight and elemental composition of

bacterioruberin and its derivatives.
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Ionization Method Molecular Ion (m/z) Inferred Formula Reference(s)

UPLC-ESI-MS/MS
[M+H]⁺ 740.5, 741.5,

742.5
C₅₀H₇₆O₄ [9]

UHPLC-Q-Orbitrap-

MS
740.59998 C₅₀H₇₄O₄ [12]

Table 4: Nuclear Magnetic Resonance (NMR)
Spectroscopy Data
¹H-NMR spectroscopy provides detailed information about the chemical environment of the

hydrogen atoms within the bacterioruberin molecule, confirming its structure.

Signal
Chemical Shift
(ppm)

Assignment Reference(s)

1 5.5 - 6.8
Hydrogens in the

isoprene chain
[9]

2 1.0 - 2.0

Bacterioruberin typical

signals (including CH₃

groups)

[9]

3 3.64 Hydroxyl groups [9]

4 2.03 - 2.07
Double bond

hydrogens
[9]

Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible spectroscopic analysis

of bacterioruberin.

Carotenoid Extraction from Halophilic Archaea
This protocol is a generalized procedure based on common practices cited in the literature.[1]

[13][14]
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Materials:

Cell pellet of halophilic archaea

Acetone-methanol mixture (7:3 v/v) or pure methanol

Phosphate buffer saline (PBS)

Liquid nitrogen (optional, for cell lysis)

Centrifuge

Sonicator

Nitrogen gas stream

0.22 µm syringe filter

Procedure:

Harvest the cell culture by centrifugation (e.g., 12,300 x g for 5 minutes).[1]

Wash the cell pellet with PBS to remove residual media.

For enhanced extraction, freeze the pellet with liquid nitrogen and thaw to facilitate cell lysis.

[13]

Resuspend the pellet in the chosen solvent (e.g., acetone-methanol mixture).

Sonicate the suspension for an appropriate duration (e.g., 60 minutes) to disrupt the cells

and solubilize the pigments.[8]

Centrifuge the mixture to pellet the cell debris.

Collect the supernatant containing the carotenoid extract.

Repeat the extraction process with the pellet until it is colorless.

Pool the supernatants and evaporate the solvent under a stream of nitrogen.
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Re-dissolve the dried extract in a suitable solvent for analysis and filter through a 0.22 µm

syringe filter.

UV-Visible Spectroscopy
Instrumentation:

Shimadzu UV-1280 spectrophotometer or equivalent.[1]

Procedure:

Prepare a solution of the extracted carotenoids in a suitable solvent (e.g., methanol).

Place the solution in a quartz cuvette.

Scan the sample across a wavelength range of 300–600 nm.[1][8]

Record the absorbance spectrum and identify the characteristic absorption maxima.

High-Performance Liquid Chromatography (HPLC) and
UPLC-MS
Instrumentation:

UltiMate 3000 System with a Thermo Scientific ISQ EM Single Quad MS System with

Atmospheric Pressure Chemical Ionization (APCI) or equivalent.[1]

Syncronis C18 column or equivalent.[1]

Procedure:

Chromatographic Separation:

Mobile Phase: Acetonitrile-dichloromethane-methanol (70:20:10 v/v/v) with 20 mM

ammonium acetate and 0.1% triethylamine, or 100% methanol.[1][7]

Flow Rate: 1 mL/min.[1]

Injection Volume: 20 µL.[1]
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Column Temperature: 20 °C.[7]

Detection: Monitor at 490 nm for bacterioruberin.[1]

Mass Spectrometry Analysis:

Ionization Mode: Positive ion mode.

Scan Range: 300 to 1000 m/z.[1]

Identify bacterioruberin and its derivatives based on their retention times, UV-Vis spectra,

and mass-to-charge ratios.

Visualization of the Bacterioruberin Biosynthetic
Pathway
The following diagram illustrates the biosynthetic pathway of bacterioruberin from lycopene in

the extremely halophilic archaeon Haloarcula japonica.[15] This pathway involves three key

enzymatic steps.
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Enzymatic Conversions

Lycopene (C40) Intermediates

LyeJ (Bifunctional lycopene
elongase/hydratase) Bacterioruberin (C50)

CruF (C50 carotenoid
2'',3''-hydratase)

LyeJ

CrtD

CruF

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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